Cas no 62276-01-1 (Phenol, 3-[(2,4-dinitrophenyl)amino]-)

Phenol, 3-[(2,4-dinitrophenyl)amino]- structure
62276-01-1 structure
Product Name:Phenol, 3-[(2,4-dinitrophenyl)amino]-
CAS No:62276-01-1
MF:C12H9N3O5
MW:275.216962575912
CID:451210
PubChem ID:2827246
Update Time:2025-04-19

Phenol, 3-[(2,4-dinitrophenyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 3-[(2,4-dinitrophenyl)amino]-
    • 3-(2,4-dinitroanilino)phenol
    • AKOS000286103
    • SR-01000195251
    • 62276-01-1
    • CBDivE_006442
    • DTXSID50385137
    • SR-01000195251-1
    • Inchi: 1S/C12H9N3O5/c16-10-3-1-2-8(6-10)13-11-5-4-9(14(17)18)7-12(11)15(19)20/h1-7,13,16H
    • InChI Key: CPLOONONGQPDEM-UHFFFAOYSA-N
    • SMILES: OC1=CC=CC(=C1)NC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 275.05427
  • Monoisotopic Mass: 275.05422040g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 367
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 124Ų

Experimental Properties

  • PSA: 118.54
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